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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656

Disclaimer: This document provides a summary of available safety and handling information for
5-tert-butylnonan-5-ol. No specific Safety Data Sheet (SDS) for this compound was found in
the public domain. Therefore, the information presented herein is based on general principles
of chemical safety, data extrapolated from structurally similar compounds, and available
chemical database entries. This guide is intended for use by qualified individuals trained in
chemical handling and does not replace a formal risk assessment or the information that would
be provided in a manufacturer's SDS.

Introduction

5-tert-butylnonan-5-ol is a tertiary alcohol with the molecular formula C13H280. As a long-
chain, branched alcohol, its physical and toxicological properties are expected to align with
general trends for this class of compounds. This guide provides an in-depth overview of its
known properties, extrapolated safety information, and best practices for its handling and use
in a laboratory setting.

Chemical Identity
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Property Value

IUPAC Name 5-tert-butylnonan-5-ol

Molecular Formula C13H280

CAS Number 5340-80-7[1]

Molecular Weight 200.36 g/mol

Synonyms No widely recognized synonyms found.

Hazard Identification and Classification

Due to the absence of a specific GHS classification for 5-tert-butylnonan-5-ol, a presumptive
classification is made based on data for similar long-chain and branched alcohols.

Presumptive GHS Classification:

o Flammable Liquids: Not classified (based on expected high flash point).

» Skin Corrosion/Irritation: Category 3 (Mild irritant).

o Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).[2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).

e Acute Aquatic Toxicity: Category 3.

o Chronic Aquatic Toxicity: Category 3.
Hazard Statements (Presumptive):

e H316: Causes mild skin irritation.

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.
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e H412: Harmful to aquatic life with long-lasting effects.

Precautionary Statements (Recommended):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.[3]

e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Physical and Chemical Properties

Limited empirical data for 5-tert-butylnonan-5-ol is available. The following table includes data
for the structural isomer 5-butyl-5-nonanol where noted.
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Property Value Source

Expected to be a liquid or low-

Appearance ) ) General knowledge
melting solid.
Characteristic alcohol-like

Odor General knowledge
odor.

Melting Point 20 °C (for 5-butyl-5-nonanol) [4]

N ) 250.4 °C at 760 mmHg (for 5-
Boiling Point [4]
butyl-5-nonanol)

_ 107.8 °C (for 5-butyl-5-
Flash Point [4]
nonanol)

Densit 0.832 g/cm? (for 5-butyl-5- )
ensi
Y nonanol)

Solubility in Water Expected to have low solubility. ~ General knowledge

0.00345 mmHg at 25°C (for 5-
Vapor Pressure [4]
butyl-5-nonanol)

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety in the laboratory.
Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

¢ Avoid contact with skin and eyes by wearing appropriate personal protective equipment
(PPE), including safety glasses with side shields or goggles, chemical-resistant gloves (e.g.,
nitrile), and a lab coat.[3]

» Avoid breathing vapors or mists.[3]

o Keep away from heat, sparks, and open flames.[3]
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» Use non-sparking tools and ground/bond containers and receiving equipment to prevent
static discharge.[3]

e Wash hands thoroughly after handling.[6]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
First Aid Measures

In case of exposure, follow these first aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash before reuse. If skin irritation occurs, get medical advice/attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory irritation or other symptoms persist, get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Toxicological Information

No specific toxicological data for 5-tert-butylnonan-5-ol is available. The information below is
based on general trends for long-chain and branched-chain alcohols.

o Acute Toxicity: The acute toxicity of ethoxylated branched C13 alcohols is generally low to
moderate by the oral route and low via dermal and inhalation routes of exposure.[2]

o Skin Irritation: Expected to be a mild skin irritant. Human patch studies on similar compounds
do not support a skin irritant classification.[2]
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o Eye Irritation: Neat ethoxylated branched C13 alcohol is expected to be irritating to the eyes.

[2]
» Sensitization: Not expected to be a skin sensitizer.[2]

e Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available. Repeated dose
toxicity studies on similar compounds in rats do not indicate any target organ effects, and
they are not genotoxic or carcinogenic and have a low potential for reproductive and

developmental toxicity.[2]

Experimental Protocols

No specific experimental protocols for the synthesis or use of 5-tert-butylnonan-5-ol were
found in the public domain. A general synthetic approach for tertiary alcohols involves the
reaction of a Grignard reagent with a ketone. For 5-tert-butylnonan-5-ol, this could involve the
reaction of a butylmagnesium halide with 2,2-dimethyl-3-heptanone or the reaction of a tert-
butylmagnesium halide with 5-nonanone. Researchers should consult relevant organic
chemistry literature for detailed synthetic procedures and adapt them with appropriate safety

precautions.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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General Laboratory Chemical Handling Workflow
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Caption: A generalized workflow for the safe handling of laboratory chemicals.
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Emergency Response for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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